Cas no 2171190-80-8 (4-fluoro-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 4-fluoro-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2171190-80-8
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6053696
• PubChem ID: 165582243
• Update Time: 2025-06-15

4-fluoro-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• 2171246-83-4
• 4-fluoro-3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-4-fluorobenzoic acid
• 4-fluoro-3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171190-80-8
• EN300-1531852
• EN300-1532045
• EN300-1532444
• 2171863-96-8

• Inchi： 1S/C27H23FN2O5/c28-23-10-9-15(26(32)33)13-24(23)30-25(31)16-11-17(12-16)29-27(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,16-17,22H,11-12,14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： LQGKFYUNXUEHHZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-fluoro-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

Research Brief on 4-fluoro-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171190-80-8)

In recent years, the compound 4-fluoro-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171190-80-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutaneamidobenzoic acid backbone and fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, applications, and biological relevance.

The synthesis of 4-fluoro-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have highlighted the importance of stereoselective reactions to achieve the desired (1r,3r) configuration, which is critical for its biological activity. The Fmoc group serves as a protective moiety for the amino functionality, enabling further modifications and conjugations. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for preclinical studies.

One of the key areas of interest is the application of this compound in peptide and protein engineering. The Fmoc-protected amino acid derivative can be incorporated into solid-phase peptide synthesis (SPPS) protocols, facilitating the creation of novel peptide-based therapeutics. Its structural rigidity, imparted by the cyclobutane ring, enhances the stability of peptide constructs, which is advantageous for drug design. Recent publications have demonstrated its utility in developing inhibitors for enzymes involved in inflammatory pathways, showcasing its versatility in medicinal chemistry.

In addition to its role in peptide synthesis, 4-fluoro-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid has been investigated for its potential as a scaffold for small-molecule drug development. Computational modeling and structure-activity relationship (SAR) studies have identified key interactions between this compound and biological targets, such as G-protein-coupled receptors (GPCRs) and kinases. These insights have paved the way for the design of next-generation therapeutics with improved selectivity and efficacy.

Recent preclinical studies have explored the pharmacokinetic and pharmacodynamic properties of derivatives of this compound. Preliminary data suggest favorable bioavailability and metabolic stability, although further optimization is required to address challenges related to solubility and tissue penetration. Collaborative efforts between academic and industrial researchers are underway to translate these findings into clinical candidates, with a focus on oncology and autoimmune diseases.

In conclusion, 4-fluoro-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171190-80-8) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and functional groups make it amenable to diverse applications, from peptide engineering to small-molecule therapeutics. Continued research and development efforts are expected to unlock its full potential, contributing to advancements in the treatment of complex diseases.